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Compound Name: 5-Nitrobenzofuran-3-carbaldehyde

Cat. No.: B13695193

Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for

5-Nitrobenzofuran-3-carbaldehyde. Tailored for researchers, scientists, and professionals in
drug development, this document elucidates the structural features of the molecule through the
interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data. The insights provided herein are synthesized from established spectroscopic
principles and comparative analysis with structurally related compounds.

Introduction

5-Nitrobenzofuran-3-carbaldehyde is a heterocyclic compound of interest in medicinal
chemistry and materials science. The benzofuran scaffold is a common motif in biologically
active molecules, and the presence of a nitro group and an aldehyde functionality offers
versatile handles for further synthetic modifications. A thorough understanding of its
spectroscopic properties is paramount for its unambiguous identification, purity assessment,
and the rational design of subsequent chemical transformations. This guide presents a detailed
interpretation of its NMR, IR, and mass spectra, offering a foundational understanding for
researchers working with this and related molecular architectures.
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Molecular Structure and Key Spectroscopic
Features

The structure of 5-Nitrobenzofuran-3-carbaldehyde, presented below, dictates its
characteristic spectroscopic fingerprint. The key features include an aromatic benzofuran core,
an electron-withdrawing nitro group at the C5 position, and a reactive aldehyde group at the C3
position.

Figure 1: Chemical structure of 5-Nitrobenzofuran-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 5-Nitrobenzofuran-3-carbaldehyde, both *H and 13C NMR spectra
provide diagnostic signals that confirm its structure. The following data is predicted based on
established chemical shift values and analysis of similar structures.[1][2]

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aldehyde proton and the
aromatic protons on the benzofuran ring system. The electron-withdrawing nature of the nitro
and aldehyde groups significantly influences the chemical shifts of the aromatic protons,
pushing them downfield.

Predicted Coupling
Proton Chemical Shift Multiplicity Constant (J, Integration
(3, ppm) Hz)
H-C(O) 99-101 Singlet (s) - 1H
H2 8.3-85 Singlet (s) - 1H
H4 8.6-8.8 Doublet (d) ~2.0 1H
Doublet of
H6 82-84 ~9.0, 2.0 1H

doublets (dd)

H7 7.7-7.9 Doublet (d) ~9.0 1H
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Interpretation and Rationale:

e Aldehyde Proton (H-C(O)): The proton of the aldehyde group is highly deshielded and
appears as a sharp singlet in the far downfield region (6 9.9 - 10.1 ppm). This is a
characteristic chemical shift for aldehydes.[3]

e Furan Ring Proton (H2): The proton on the furan ring (C2) is adjacent to the oxygen atom
and the carbon bearing the aldehyde group. It is expected to be a singlet due to the absence
of adjacent protons and will be significantly downfield.

e Benzene Ring Protons (H4, H6, H7): The protons on the benzene ring exhibit a predictable
splitting pattern.

o H4: This proton is ortho to the strongly electron-withdrawing nitro group and is expected to
be the most downfield of the aromatic protons, appearing as a doublet due to coupling
with H6.

o H6: This proton is coupled to both H7 (ortho coupling, larger J value) and H4 (meta
coupling, smaller J value), resulting in a doublet of doublets.

o H7: This proton is ortho to H6 and appears as a doublet.

3C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the aromatic
carbons, and the carbons of the furan ring.
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Carbon Predicted Chemical Shift (3, ppm)
C=0 185 - 195
Cc2 150 - 155
C3 120 - 125
C3a 155 - 160
C4 120 - 125
C5 145 - 150
C6 115-120
Cc7 110-115
C7a 125- 130

Interpretation and Rationale:

e Carbonyl Carbon (C=0): The aldehyde carbonyl carbon is the most deshielded carbon and
will appear at the lowest field (& 185 - 195 ppm).[2]

o Aromatic and Furan Carbons: The chemical shifts of the other carbons are influenced by the
substituents. The carbon bearing the nitro group (C5) and the oxygen-bound carbon (C3a)
will be significantly downfield.
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Figure 2: A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 5-Nitrobenzofuran-3-carbaldehyde is expected to show characteristic absorption
bands for the nitro, aldehyde, and aromatic functionalities.[4][5]
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Frequency Range (cm™?) Vibration

Intensity

3100 - 3000 Aromatic C-H stretch

Medium

Aldehyde C-H stretch (Fermi

2850 - 2750 doublet) Medium, sharp
1700 - 1680 Aldehyde C=0 stretch Strong, sharp
1600 - 1450 Aromatic C=C stretch Medium to strong
1530 - 1500 Asymmetric NO2 stretch Strong

1350 - 1330 Symmetric NOz2 stretch Strong

1250 - 1000 C-O-C stretch (furan) Strong

Interpretation and Rationale:

o Aldehyde Group: The presence of the aldehyde is confirmed by two key absorptions: the

C=0 stretch, which is typically a strong, sharp band around 1700-1680 cm~1, and the

characteristic C-H stretches of the aldehyde proton, which often appear as a pair of bands (a

Fermi doublet) around 2850 and 2750 cm~21.[4]

» Nitro Group: The nitro group gives rise to two strong and characteristic stretching vibrations:

an asymmetric stretch at a higher frequency (1530-1500 cm~1) and a symmetric stretch at a

lower frequency (1350-1330 cm™1).[4]

e Aromatic System: The aromatic C-H stretching vibrations are observed above 3000 cm™1,

and the C=C stretching vibrations within the aromatic rings appear in the 1600-1450 cm~*

region.[3]

e Benzofuran Core: The C-O-C stretching of the furan ring will contribute to the complex

fingerprint region, typically showing strong absorption between 1250 and 1000 cm™1,

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. For 5-Nitrobenzofuran-3-carbaldehyde

(Molecular Formula: CsHsNOa), the expected molecular weight is approximately 191.02 g/mol .
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m/z Proposed Fragment Interpretation

191 [M]* Molecular ion

190 [M-H]* Loss of the aldehyde proton
162 [M-CHOJ* Loss of the formyl radical
145 [M-NOz]* Loss of the nitro group

116 [M-NO2-CHOJ* Sequential loss of nitro and
-NO>-
formyl groups

Interpretation and Rationale:

¢ Molecular lon: The mass spectrum should show a clear molecular ion peak at m/z 191,
corresponding to the intact molecule with a single positive charge.

o Key Fragmentations: The fragmentation pattern will be dictated by the functional groups.

o Loss of the weakly bound aldehyde proton is a common fragmentation pathway, leading to

a peak at m/z 190.

o Cleavage of the C-C bond between the furan ring and the aldehyde group results in the
loss of a formyl radical (CHO), giving a fragment at m/z 162.

o Loss of the nitro group (NO2) is another characteristic fragmentation, leading to a peak at
m/z 145.

o A subsequent loss of the formyl radical from the [M-NO2z]* fragment would result in a peak
at m/z 116.
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Figure 3: Proposed key fragmentation pathways for 5-Nitrobenzofuran-3-carbaldehyde in
mass spectrometry.

Conclusion

The spectroscopic characterization of 5-Nitrobenzofuran-3-carbaldehyde is a critical step in
its application in research and development. This guide provides a detailed, predictive
interpretation of its *H NMR, 13C NMR, IR, and MS spectra based on fundamental principles
and data from analogous structures. The aldehyde, nitro, and benzofuran moieties each
provide distinct and identifiable spectroscopic signatures. Researchers can use this guide as a
reference for confirming the synthesis of this molecule and for understanding the influence of
its functional groups on its spectroscopic properties.

References

o Beilstein Journals. (n.d.). Experimental procedures, characterization data and copies of NMR
spectra. Retrieved February 17, 2026, from [Link]

o Cuestiones de Fisioterapia. (2025, January 1). Design, Synthesis and Characterization Of
Benzofuran Derivatives For Anti-Bacterial Activity — A Research Article. Retrieved February
17, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b13695193/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-5-nitrobenzofuran-3-carbaldehyde-a-technical-guide
https://www.benchchem.com/product/b13695193/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-nitrobenzofuran-3-carbaldehyde-a-technical-guide
https://www.benchchem.com/product/b13695193/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-nitrobenzofuran-3-carbaldehyde-a-technical-guide
https://www.beilstein-journals.org/
https://cuestionesdefisioterapia.com/645-design-synthesis-and-characterization-of-benzofuran-derivatives-for-anti-bacterial-activity-a-research-article/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13695193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o EAS Publisher. (2023, September 7). The Synthesis, Characterisation and Biological
Evaluation of Novel Benzofuran Derivatives. Retrieved February 17, 2026, from [Link]

e Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved February 17, 2026, from [Link]

e RSC Publishing. (2019, September 2). Natural source, bioactivity and synthesis of
benzofuran derivatives. Retrieved February 17, 2026, from [Link]

e MDPI. (2023, May 31). Synthesis and Spectroscopic Characterization of Furan-2-
Carbaldehyde-d. Retrieved February 17, 2026, from [Link]

* NIST WebBook. (n.d.). Benzofuran-2-carboxaldehyde. Retrieved February 17, 2026, from
[Link]

e Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional
Groups. Retrieved February 17, 2026, from [Link]

e Unknown. (n.d.). Table of Characteristic IR Absorptions. Retrieved February 17, 2026, from
[Link]

e Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values. Retrieved February
17, 2026, from [Link]

e Doc Brown's Chemistry. (n.d.). C7TH60 C6H5CHO C-13 nmr spectrum of benzaldehyde
analysis of chemical shifts ppm. Retrieved February 17, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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